Benzoyl m-Methylbenzoylmethane

• Molecular Formula: C16H14O2
• Molecular Weight: 238.28 g/mol
• IUPAC Name: 1-(3-methylphenyl)-3-phenylpropane-1,3-dione
• InChI: InChI=1S/C16H14O2/c1-12-6-5-9-14(10-12)16(18)11-15(17)13-7-3-2-4-8-13/h2-10H,11H2,1H3
• InChI Key: YMJVQPBZTOQJER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)CC(=O)C2=CC=CC=C2

Description

Benzoyl m-Methylbenzoylmethane is a useful research compound. Its molecular formula is C16H14O2 and its molecular weight is 238.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetophenone (30 grams; 0.25 mol) methyl m-methyltoluate (136 grams; 1.0 mol), xylene (300 ml) and sodium methoxide (17.3 grams; 0.3 mol) were placed into a four-necked round bottom one liter flask equipped as in Example 1. The mixture was heated with stirring to 135°-140° C. and maintained there for 6 hours under a blanket of nitrogen. The procedure set forth in Example 1 was used to recover the desired product, benzoyl m-methylbenzoylmethane (48 grams; 90% weight percent yield).